Cas no 89012-56-6 (1,3-Benzodioxole-5-carboxylic acid, 2-hydroxyethyl ester)
89012-56-6 structure
Product Name:1,3-Benzodioxole-5-carboxylic acid, 2-hydroxyethyl ester
CAS No:89012-56-6
MF:C10H10O5
MW:210.183403491974
CID:615922
PubChem ID:13203869
Update Time:2025-04-19
1,3-Benzodioxole-5-carboxylic acid, 2-hydroxyethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-5-carboxylic acid, 2-hydroxyethyl ester
- 2-hydroxyethyl 1,3-benzodioxole-5-carboxylate
- DTXSID50527373
- 89012-56-6
- 2-HYDROXYETHYL 2H-1,3-BENZODIOXOLE-5-CARBOXYLATE
-
- Inchi: 1S/C10H10O5/c11-3-4-13-10(12)7-1-2-8-9(5-7)15-6-14-8/h1-2,5,11H,3-4,6H2
- InChI Key: UQSADMIICVKBRA-UHFFFAOYSA-N
- SMILES: O1COC2C=CC(C(=O)OCCO)=CC1=2
Computed Properties
- Exact Mass: 210.05282342g/mol
- Monoisotopic Mass: 210.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 65Ų
1,3-Benzodioxole-5-carboxylic acid, 2-hydroxyethyl ester Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
89012-56-6 (1,3-Benzodioxole-5-carboxylic acid, 2-hydroxyethyl ester) Related Products
- 6292-67-7(Monohydrazide Adipic Acid)
- 326-61-4((2H-1,3-benzodioxol-5-yl)methyl acetate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk